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Abstract

Dichloromethylamine (CHsNCIz) is a highly reactive N-chloroamine that has been known to
chemists for over a century. This document provides an in-depth technical overview of its
discovery, history, chemical properties, and synthesis. Due to its inherent instability and
hazardous nature, dichloromethylamine has not found widespread application and is primarily
of academic and research interest. This guide summarizes key quantitative data, outlines
experimental considerations for its synthesis based on historical and modern knowledge of N-
chloroamine chemistry, and visually represents its synthesis and decomposition pathways.

Discovery and History

The first synthesis of dichloromethylamine is credited to Koehler in 1879 and was later
described by Bamberger and Renauld in 1895 in the scientific journal Chemische Berichte.[1]
These early investigations laid the groundwork for understanding the chemistry of N-
chloroamines. As a class of compounds, N-chloroamines are characterized by one or more
chlorine atoms attached to a nitrogen atom. They are known for their oxidizing properties and
have been investigated for various applications, including as disinfectants and reagents in
organic synthesis. However, the simple alkyl-N,N-dichloroamines, such as
dichloromethylamine, are notoriously unstable and prone to explosive decomposition, which
has limited their practical use.
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In more recent times, dichloromethylamine has been identified as a disinfection byproduct in
chlorinated swimming pool water, formed from the reaction of chlorine with methylamine
precursors.[2] This has led to renewed interest in its formation and stability in aqueous
environments.

Physicochemical and Toxicological Data

Quantitative data for dichloromethylamine is summarized in the table below. It is important to
note that specific toxicological data, such as an LD50 value, is not readily available for
dichloromethylamine, likely due to its instability. The concept of LD50 (Lethal Dose, 50%)
refers to the dose of a substance that is lethal to 50% of a test population.[3][4][5] The absence
of this data for dichloromethylamine necessitates that it be handled with extreme caution,
assuming a high level of toxicity.

Property Value Source
Molecular Formula CHsCIzN [1]
Molecular Weight 99.95 g/mol [1]
CAS Number 7651-91-4 [1]
Yellowish oil (reported
Appearance o N/A
historically)
Density 1.331 g/cm3 [1]
Boiling Point 61.3 °C at 760 mmHg [1]
N Soluble in organic solvents, General N-chloroamine
Solubility ]
reacts with water property
Henry's Law Constant at 25°C Dimensionless: ~0.15 [2]

Synthesis and Reactivity
Historical Synthesis

The original syntheses reported by Koehler (1879) and Bamberger and Renauld (1895)
involved the chlorination of methylamine. While the full detailed experimental protocols from
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these 19th-century publications are not readily accessible, the general approach for preparing
N-chloroamines involves the reaction of an amine with a chlorinating agent, typically a
hypochlorite solution.

General Experimental Protocol for N-Chloroamine
Synthesis

The following is a generalized protocol for the synthesis of dichloromethylamine based on
modern understanding of N-chloroamine chemistry. This procedure should be performed with
extreme caution in a well-ventilated fume hood, behind a blast shield, and with appropriate
personal protective equipment.

Materials:

o Methylamine hydrochloride (CH3NHz-HCI)

e Sodium hypochlorite (NaOCI) solution (e.g., bleach), cooled to 0-5 °C

e Sodium bicarbonate (NaHCO3) for buffering

e An appropriate organic solvent for extraction (e.g., dichloromethane, cooled to 0-5 °C)
e Anhydrous sodium sulfate (Na2S0Oa4) for drying

* Ice bath

e Magnetic stirrer and stir bar

o Separatory funnel

Procedure:

e Preparation of Methylamine Solution: An agueous solution of methylamine is prepared,
typically by dissolving methylamine hydrochloride in water and neutralizing it carefully with a
base like sodium bicarbonate to free the methylamine. The solution should be kept cold in an
ice bath.
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» Chlorination: A chilled solution of sodium hypochlorite is added dropwise to the cold, stirring
methylamine solution. The temperature must be strictly maintained between 0 and 5 °C to
minimize decomposition of the product. The molar ratio of sodium hypochlorite to
methylamine should be at least 2:1 to favor the formation of the dichloro-derivative.

o Extraction: Once the addition is complete, the reaction mixture is immediately extracted with
a cold organic solvent like dichloromethane. This step should be performed quickly to
minimize the contact time of the dichloromethylamine with the aqueous phase, where it is
unstable.

» Drying and Isolation: The organic layer is separated and dried over anhydrous sodium
sulfate. The drying agent is then removed by filtration.

e Handling and Storage: Dichloromethylamine is highly unstable and should be used
immediately in solution. It is not recommended to isolate the pure compound by evaporating
the solvent, as this can lead to explosive decomposition.

Reactants

Sodium Hypochlorite (aq) Reaction Workup Product
I Chlorination at 0-5 °C Extraction with cold organic solvent }—»‘ Drying of organic phase Dichloromethylamine in solution

Methylamine (aq)

Click to download full resolution via product page

Synthesis Workflow for Dichloromethylamine.

Decomposition

Dichloromethylamine is known to be highly unstable and can decompose explosively,
particularly when heated or in its pure form. The decomposition is reported to yield hydrogen
cyanide (HCN) and hydrogen chloride (HCI). This decomposition pathway underscores the
significant hazards associated with this compound.
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The decomposition can be represented by the following reaction:
CHsNCIl2 - HCN + 2 HCI

This reaction is highly exothermic and can be initiated by heat, shock, or friction.

Hydrogen Cyanide (HCN)
Dichloromethylamine (CH3NCI2) Decomposition (Explosive)

Hydrogen Chloride (HCI)

Click to download full resolution via product page

Decomposition Pathway of Dichloromethylamine.

Biological Activity and Applications

There are no known therapeutic or widespread industrial applications for
dichloromethylamine. Its high reactivity and instability make it unsuitable for most practical
purposes. Its primary relevance in a biological context is as a potential toxic byproduct of water
disinfection. N-chloroamines, in general, can exhibit antimicrobial properties due to their ability
to act as oxidizing and chlorinating agents, but the instability of dichloromethylamine
precludes its use in this capacity. No specific biological signaling pathways have been identified
for dichloromethylamine.

Safety and Handling

Dichloromethylamine is a hazardous and unstable compound that should only be handled by
experienced chemists under strict safety protocols.

o Explosion Hazard: It is reported to be explosive, especially in concentrated or pure form. It
should always be handled in dilute solution.

» Toxicity: The decomposition products, hydrogen cyanide and hydrogen chloride, are highly

toxic and corrosive gases.
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o Personal Protective Equipment (PPE): A lab coat, chemical safety goggles, and appropriate
chemical-resistant gloves are mandatory. All manipulations should be conducted in a fume
hood with a blast shield.

o Storage: Dichloromethylamine should not be stored. It should be prepared fresh and used
immediately.

Conclusion

Dichloromethylamine is a historically significant but practically limited N-chloroamine. Its
discovery in the late 19th century contributed to the early understanding of this class of
compounds. However, its inherent instability and hazardous nature, particularly its propensity
for explosive decomposition, have prevented its use in any mainstream applications. For
researchers and scientists, dichloromethylamine serves as a case study in the chemistry of
highly reactive small molecules and highlights the importance of safety considerations in
chemical synthesis and handling. Any work with this compound should be approached with
extreme caution and a thorough understanding of its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dichloromethylamine: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213824#discovery-and-history-of-
dichloromethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

